3-(Chlorosulfonyl)-2,6-difluorobenzoic acid
Overview
Description
“3-(Chlorosulfonyl)benzoic acid” is a sulfonyl halide . It’s used in the synthesis of novel anthranilic acid class of PPARδ (Peroxisome proliferator-activated receptor δ) partial agonists .
Synthesis Analysis
The synthesis of “3-(Chlorosulfonyl)benzoic acid” could involve the reaction of hydrogen chloride with a solution of sulfur trioxide in sulfuric acid .Molecular Structure Analysis
The molecular formula of “3-(Chlorosulfonyl)benzoic acid” is C7H5ClO4S . The structure of the compound is represented as ClS(O)2-N=C=O .Chemical Reactions Analysis
“3-(Chlorosulfonyl)benzoic acid” is a sulfonyl halide and it participates in the synthesis of novel anthranilic acid class of PPARδ (Peroxisome proliferator-activated receptor δ) partial agonists .Physical And Chemical Properties Analysis
“3-(Chlorosulfonyl)benzoic acid” is a white to light beige crystalline powder . It has a density of 1.6±0.1 g/cm3, a boiling point of 402.5±28.0 °C at 760 mmHg, and a flash point of 197.2±24.0 °C .Scientific Research Applications
Environmental Impact and Behavior of Chemical Compounds
Research on parabens, which are esters of para-hydroxybenzoic acid, highlights the importance of studying the occurrence, fate, and behavior of chemical compounds in aquatic environments. These compounds, used as preservatives in various products, have been detected in water sources and are considered emerging contaminants. Their presence in the environment, including their biodegradability and potential to form halogenated by-products, underscores the need for similar studies on compounds like 3-(Chlorosulfonyl)-2,6-difluorobenzoic acid, to understand its environmental impact and behavior (Haman, Dauchy, Rosin, & Munoz, 2015).
Pharmacological Activities and Molecular Mechanisms
The pharmacological activities of gallic acid, a naturally occurring compound, including its anti-inflammatory properties, highlight the potential therapeutic applications of structurally related compounds. Understanding the molecular mechanisms underlying these activities, such as the involvement of MAPK and NF-κB signaling pathways, can guide research into similar applications for 3-(Chlorosulfonyl)-2,6-difluorobenzoic acid, particularly in exploring its pharmacological potentials (Bai, Zhang, Tang, Hou, Ai, Chen, Zhang, Wang, Meng, 2020).
Antioxidant Activity Assessment
The study of analytical methods for determining antioxidant activity, including tests like ORAC, HORAC, and DPPH, is crucial for evaluating the potential antioxidant properties of compounds. Research into the antioxidant capacity of 3-(Chlorosulfonyl)-2,6-difluorobenzoic acid could leverage these methodologies to assess its efficacy as an antioxidant, contributing to its potential applications in medicine, pharmacy, and food engineering (Munteanu & Apetrei, 2021).
Electrochemical Technology and Ionic Liquids
The progress in electrochemical technology using room-temperature ionic liquids for applications in electroplating and energy storage presents an avenue for researching the electrochemical properties of 3-(Chlorosulfonyl)-2,6-difluorobenzoic acid. Understanding its behavior in electrochemical systems could open up new applications in energy storage technologies and surface finishing processes (Tsuda, Stafford, & Hussey, 2017).
Organic Pollutant Degradation
The use of enzymes and redox mediators in the degradation of organic pollutants highlights the potential for chemical compounds to assist in environmental remediation efforts. Investigating the role that 3-(Chlorosulfonyl)-2,6-difluorobenzoic acid might play in enhancing the efficiency of such enzymatic processes could contribute to more effective treatment strategies for organic pollutants (Husain & Husain, 2007).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that sulfonyl chlorides, a group to which this compound belongs, are often used in organic synthesis due to their reactivity . They can react with a variety of functional groups, making them versatile intermediates in the synthesis of a wide range of compounds .
Mode of Action
The mode of action of 3-(Chlorosulfonyl)-2,6-difluorobenzoic acid is likely related to its reactivity as a sulfonyl chloride. Sulfonyl chlorides are electrophiles that can participate in substitution reactions with nucleophiles . In the case of 3-(Chlorosulfonyl)-2,6-difluorobenzoic acid, the chlorosulfonyl group attached to the benzene ring can react with nucleophiles, leading to the formation of new compounds .
properties
IUPAC Name |
3-chlorosulfonyl-2,6-difluorobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF2O4S/c8-15(13,14)4-2-1-3(9)5(6(4)10)7(11)12/h1-2H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOVXKOPZKHCCHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)C(=O)O)F)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60391264 | |
Record name | 3-Chlorosulfonyl-2,6-difluoro-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60391264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
142576-91-8 | |
Record name | 3-Chlorosulfonyl-2,6-difluoro-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60391264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(chlorosulfonyl)-2,6-difluorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.